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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
YM-75440, also known as YM155, is a potent small-molecule suppressant of survivin, a

member of the inhibitor of apoptosis (IAP) protein family. Survivin is overexpressed in a wide

variety of human cancers and is associated with resistance to chemotherapy and radiation, as

well as a poor prognosis. By selectively inhibiting survivin expression, YM155 induces

apoptosis and inhibits cell proliferation in cancer cells, making it a promising candidate for

targeted cancer therapy. These application notes provide a summary of the effects of YM155 in

various cancer cell lines and detailed protocols for key experimental assays.

Data Presentation: In Vitro Efficacy of YM155
The cytotoxic activity of YM155 has been evaluated in a range of cancer cell lines. The half-

maximal inhibitory concentration (IC50) values, which represent the concentration of a drug

that is required for 50% inhibition in vitro, are summarized in the table below.
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Cancer Type Cell Line IC50 (nM)

Neuroblastoma SH-SY5Y 8 - 212

NGP 8 - 212

CHLA-255 8 - 9

IMR-32 8 - 212

UKF-NB-3 0.49

LAN-6 248

NB-S-124 77

SK-N-SH 75

Multiple Myeloma KMS11 2.6

KMS12 6.7

U266 1.9

Prostate Cancer DU145 8.3

(Metastatic Castration-

Resistant)
PC3 3.3

Glioblastoma U373 -

LNZ308 -

Oral Squamous Cell

Carcinoma
SCC9 -

SCC25 -

Anaplastic Thyroid Cancer ACT1 -

THJ16T -

THJ11T -

THJ29T -
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Note: IC50 values can vary depending on the experimental conditions, such as the duration of

drug exposure and the specific assay used. The data presented here is a compilation from

multiple studies.[1][2][3][4][5]

Mechanism of Action: Survivin Inhibition and
Apoptosis Induction
YM155 exerts its anticancer effects primarily by suppressing the expression of the survivin

protein at both the mRNA and protein levels.[1] This leads to the induction of apoptosis, a form

of programmed cell death, through the activation of both the intrinsic and extrinsic pathways.

Signaling Pathway of YM155-Induced Apoptosis
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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